2-(3-Bromophenyl)-4,4,8-trimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile

• Molecular Formula: C19H19BrN2
• Molecular Weight: 355.3 g/mol
• IUPAC Name: 2-(3-bromophenyl)-4,4,8-trimethyl-2,3-dihydro-1H-quinoline-6-carbonitrile
• InChI: InChI=1S/C19H19BrN2/c1-12-7-13(11-21)8-16-18(12)22-17(10-19(16,2)3)14-5-4-6-15(20)9-14/h4-9,17,22H,10H2,1-3H3
• InChI Key: IFBASUXCDXCIGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1NC(CC2(C)C)C3=CC(=CC=C3)Br)C#N

Description

2-(3-Bromophenyl)-4,4,8-trimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile is a useful research compound. Its molecular formula is C19H19BrN2 and its molecular weight is 355.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 4-amino-3-methyl-benzonitrile (10.3 g, 78.4 mmol) and 3-bromobenzaldehyde (9.2 mL, 78.4 mmol) in acetonitrile (150 mL) were added isobutene (21.0 mL, 313.5 mmol) and ytterbium(III) trifluoromethanesulfonate (Yb(OTf)3) (5.8 g, 9.5 mmol). The resulting mixture was stirred at 85° C. for 18 h in sealed tube. The mixture was diluted with ethyl acetate (300 mL) and washed with water (100 mL×2) and brine (100 mL×2) and then dried over anhydrous sodium sulfate. The solvent was removed in vacuo and the residue was purified by ISCO combi-flash chromatography (gradient elution, 10-30% ethyl acetate in petroleum ether) to afford 2-(3-bromo-phenyl)-4,4,8-trimethyl-1,2,3,4-tetrahydro-quinoline-6-carbonitrile (7.3 g, 26.1%) as a light yellow oil: LC/MS m/e obsd. (ESI+) [(M+H)+] 355.0 & 357.0.